N-(4-acetylphenyl)-2-(2,4-dimethylphenoxy)acetamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H19NO3/c1-12-4-9-17(13(2)10-12)22-11-18(21)19-16-7-5-15(6-8-16)14(3)20/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: WADVPDXHTSHEDG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)C)C

Description

N-(4-acetylphenyl)-2-(2,4-dimethylphenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ADMA, and it is synthesized through a multi-step process that involves the reaction of different chemicals. The purpose of

Mechanism of Action

The mechanism of action of ADMA is not fully understood, but it is believed to involve the inhibition of enzymes and receptors involved in various biological processes. ADMA has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. It has also been shown to modulate the activity of ion channels and receptors involved in pain perception and neurotransmission.
Biochemical and Physiological Effects:
ADMA has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In animal studies, ADMA has been shown to reduce inflammation and pain, as well as improve cognitive function and memory. It has also been shown to have anxiolytic and antidepressant effects. However, the exact mechanisms underlying these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

ADMA has several advantages for use in lab experiments, including its high purity and stability, as well as its well-defined chemical structure. However, ADMA also has some limitations, including its relatively high cost and limited availability. Additionally, the potential toxicity and side effects of ADMA must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on ADMA. One area of interest is the development of new drugs based on the ADMA scaffold, with improved pharmacological properties. Another area of interest is the investigation of the mechanisms underlying the biochemical and physiological effects of ADMA, which could lead to the development of new therapies for various diseases. Additionally, there is a need for further studies on the safety and toxicity of ADMA, particularly in humans.

Synthesis Methods

The synthesis of ADMA involves a multi-step process that starts with the reaction between 2,4-dimethylphenol and acetic anhydride to form 2,4-dimethylphenyl acetate. The next step involves the reaction between 2,4-dimethylphenyl acetate and 4-aminobenzoyl chloride to form N-(4-acetylphenyl)-2-(2,4-dimethylphenoxy)acetamide. This process is carried out under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

ADMA has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, ADMA has been investigated for its potential as an anti-inflammatory and analgesic agent. It has also been studied for its potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In drug discovery, ADMA has been used as a scaffold for the development of new drugs with improved pharmacological properties. In material science, ADMA has been used as a building block for the synthesis of new polymers and materials with unique properties.